Cas no 3326-34-9 (5-Aminofluorescein)

5-aminofluorescein (5-af) is a fluorescent marker covalently bound to human serum albumin. The excitation wavelength is 490 nm and the emission wavelength is 515 nm

5-Aminofluorescein structure

Product Name:5-Aminofluorescein

CAS No:3326-34-9

Molecular Formula:C₂₀H₁₃NO₅

Molecular Weight:347.33

MDL:MFCD00005052

CID:44039

PubChem ID:24852015

5-Aminofluorescein Properties

Names and Identifiers

- 5-Aminofluorescein
- 5-Amino-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
- 5-Aminofluorescein (isomer I)
- 4-Aminofluorescein
- 5-AF
- Fluoresceinamine, Isomer 1
- Fluoresceinamine, isomer I
- 5-amino-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
- 5-amino-6'-hydroxy-3H-spiro[2-benzofuran-1,9'-xanthene]-3,3'(9a'H)-dione
- Fluoresceinamine isomer I, pure
- 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one (isomer I)
- Fluoresceinamine (isomer I)
- J-100014
- CHEBI:91078
- Fluorescein amine isomer 1
- Fluoresceinamine, isomer 1
- NS00005990
- 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
- Fluoresceinamine isomer 1
- AKOS015903353
- A0306
- for fluorescence,>94%(HPLC)
- DA-60420
- F-2945
- fluorescein-5-amine
- 5-amino-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
- 6-amino-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
- Fluoresceinamine Isomer I
- 5-amino-3',6'-dihydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
- CS-3856
- InChI=1/C20H13NO5/c21-10-1-4-14-13(7-10)19(24)26-20(14)15-5-2-11(22)8-17(15)25-18-9-12(23)3-6-16(18)20/h1-9,22-23H,21H2
- DTXSID0062979
- Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 5-amino-3',6'-dihydroxy-
- GS-3082
- CHEMBL5284644
- Q27163049
- 5-AFM
- H10388
- MFCD00005052
- A875348
- EINECS 222-043-6
- 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
- 5-amino-fluorescein
- GZAJOEGTZDUSKS-UHFFFAOYSA-
- Fluorescein amine isomer I
- 5-AMINO-3',6'-DIHYDROXY-3H-SPIRO[2-BENZOFURAN-1,9'-XANTHENE]-3-ONE
- 6-amino-3',6'-dihydroxy-spiro[isobenzofuran-3,9'-xanthene]-1-one
- PD063767
- 6-amino-3\\',6\\'-dihydroxyspiro[2-benzofuran-3,9\\'-xanthene]-1-one
- Fluorescein, 5-amino-
- SY029055
- Fluoresceinamine
- 3326-34-9
- Fluoresceinamine-I
- EX-A1779
- J-650336
- F04-0033
- HY-D0022
- 5(6)-AFM
- EN300-7400097
- N-(fluorescein-5-yl)amine
- 1-Aminofluorescein
- BDBM50417140
- Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 5-amino-3',6'-dihydroxy-
- SCHEMBL220211
- YY8M286SWU
- MFCD00133331
- BCP20888
- +Expand
- MDL： MFCD00005052
- InChIKey： GZAJOEGTZDUSKS-UHFFFAOYSA-N
- Inchi： 1S/C20H13NO5/c21-10-1-4-14-13(7-10)19(24)26-20(14)15-5-2-11(22)8-17(15)25-18-9-12(23)3-6-16(18)20/h1-9,22-23H,21H2
- SMILES： O=C1OC2(C3=C(OC4=C2C=CC(O)=C4)C=C(O)C=C3)C5=C1C=C(N)C=C5

Computed Properties

Exact Mass: 347.07939
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 347.07937252g/mol
Heavy Atom Count: 26
Complexity: 557
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 102Å²

Experimental Properties

PSA: 109.85
Refractive Index: 1.5180 (estimate)
Water Partition Coefficient: Soluble in water (partly), methanol (10 mg/ml), and acetone.
Boiling Point: 695.3 ℃ at 760 mmHg
Melting Point: 223 ºC
Color/Form: Powder
Stability/Shelf Life: Light and Moisture Sensitive
Solubility: Uncertain
Sensitiveness: Easy to absorb moisture and sensitive to heat
Density: 1.3724 (rough estimate)

5-Aminofluorescein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BY53-250mg	5-Aminofluorescein	3326-34-9	96%	250mg	$16.00	2024-05-05
A2B Chem LLC	AF56663-250mg	5-Aminofluorescein	3326-34-9	96%	250mg	$14.00	2024-04-20
AAPPTec	CTZ008-1g	5-AFM	3326-34-9		1g	$90.00	2024-07-20
abcr	AB353760-250 mg	Fluorescein amine isomer I, 95%; .	3326-34-9	95%	250 mg	€45.10	2023-07-19
Ambeed	A1467346-250mg	5-Aminofluorescein	3326-34-9	96%	250mg	$21.00	2022-04-01
Apollo Scientific	BIF4011-1g	Fluoresceinamine, isomer I	3326-34-9	95+%	1g	£42.00
Chemenu	CM344749-1g	5-Aminofluorescein	3326-34-9	95%+	1g	$***	2023-05-30
ChemScence	CS-3856-500mg	5-Aminofluorescein	3326-34-9	99.76%	500mg	$60.0	2022-04-27
eNovation Chemicals LLC	D912951-5g	5-Aminofluorescein	3326-34-9	95%	5g	$245	2022-10-17
Fluorochem	223256-250mg	5-Aminofluorescein	3326-34-9	95%	250mg	￡28.00	2022-02-28

5-Aminofluorescein Suppliers

Hubei Chenghai Chemical Co.,Ltd.

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Amadis Chemical Company Limited

(CAS:3326-34-9)5-Aminofluorescein

Purity:99%/99%

Quantity:5g/25g

Price($):211.0/860.0